Cas no 943845-13-4 (4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid)

• Product Name: 4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid
• CAS No: 943845-13-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• CID: 4936466
• Update Time: 2025-05-20

4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid

• Inchi： 1S/C11H10O3/c1-6-7-4-5-10(12)9(7)3-2-8(6)11(13)14/h2-3H,4-5H2,1H3,(H,13,14)
• InChI Key： NYQXOTASAKAZAK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(C(=O)O)=C(C)C=2CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 272
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4

Additional information on 4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid

4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic Acid: A Comprehensive Overview

4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid, also known by its CAS number 943845-13-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indene derivatives, which are known for their unique structural properties and potential applications in drug design. The molecule features a fused bicyclic system with a ketone group and a carboxylic acid moiety, making it a versatile building block for various chemical transformations.

The structure of 4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid consists of a five-membered ring fused to a six-membered ring. The presence of the methyl group at position 4 and the ketone group at position 1 introduces steric and electronic effects that influence its reactivity and biological activity. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and is sparingly soluble in water. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The carboxylic acid group imparts acidity to the molecule, with a pKa value around 4.5, which is relevant for its participation in hydrogen bonding and other intermolecular interactions.

The synthesis of 4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid typically involves multi-step processes that include Friedel-Crafts alkylation, oxidation, and cyclization reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields. For instance, the use of transition metal catalysts such as palladium has been reported to facilitate key steps in the synthesis pathway.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery programs. Its indene skeleton is analogous to several natural products with known therapeutic effects, suggesting that it could serve as a scaffold for developing novel bioactive molecules. Researchers have explored its potential as an inhibitor of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are targets for anti-inflammatory drugs.

In addition to its pharmacological applications, 4-Methyl-1-oxo-2,3-dihydro-1H-indene-5-carboxylic acid has shown potential in materials science. Its rigid bicyclic structure makes it a candidate for constructing functional materials with tailored properties. For example, derivatives of this compound have been investigated for their ability to act as ligands in metalloporphyrin complexes, which are used in catalysis and sensing applications.

Recent studies have also focused on understanding the stereochemistry and conformational flexibility of this compound. Advanced computational methods, such as molecular dynamics simulations and density functional theory (DFT), have provided insights into its electronic structure and reactivity. These findings have implications for optimizing its use in chemical reactions and predicting its behavior in biological systems.

In conclusion, 4-Methyl-1-Oxo -2 , 3-Dihydro - 1 H - Indene - 5 - Carboxylic Acid, with CAS number 943845 - 13 - 4, is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive target for further research aimed at unlocking its full potential in drug development and materials science.